Cas no 1600378-80-0 (6-bromo-3-iodo-2-methylpyrazolo1,5-apyrimidine)
6-bromo-3-iodo-2-methylpyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
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- EN300-1130110
- 6-Bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine
- 1600378-80-0
- Pyrazolo[1,5-a]pyrimidine, 6-bromo-3-iodo-2-methyl-
- 6-bromo-3-iodo-2-methylpyrazolo1,5-apyrimidine
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- Inchi: 1S/C7H5BrIN3/c1-4-6(9)7-10-2-5(8)3-12(7)11-4/h2-3H,1H3
- InChI Key: OJKCUXHKHJGSBQ-UHFFFAOYSA-N
- SMILES: IC1C(C)=NN2C=C(C=NC2=1)Br
Computed Properties
- Exact Mass: 336.87116g/mol
- Monoisotopic Mass: 336.87116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Density: 2.45±0.1 g/cm3(Predicted)
- pka: -2.06±0.30(Predicted)
6-bromo-3-iodo-2-methylpyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1130110-1.0g |
6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine |
1600378-80-0 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1130110-0.05g |
6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine |
1600378-80-0 | 95% | 0.05g |
$816.0 | 2023-10-26 | |
| Enamine | EN300-1130110-0.1g |
6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine |
1600378-80-0 | 95% | 0.1g |
$855.0 | 2023-10-26 | |
| Enamine | EN300-1130110-0.25g |
6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine |
1600378-80-0 | 95% | 0.25g |
$893.0 | 2023-10-26 | |
| Enamine | EN300-1130110-0.5g |
6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine |
1600378-80-0 | 95% | 0.5g |
$933.0 | 2023-10-26 | |
| Enamine | EN300-1130110-1g |
6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine |
1600378-80-0 | 95% | 1g |
$971.0 | 2023-10-26 | |
| Enamine | EN300-1130110-2.5g |
6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine |
1600378-80-0 | 95% | 2.5g |
$1903.0 | 2023-10-26 | |
| Enamine | EN300-1130110-5g |
6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine |
1600378-80-0 | 95% | 5g |
$2816.0 | 2023-10-26 | |
| Enamine | EN300-1130110-10g |
6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine |
1600378-80-0 | 95% | 10g |
$4176.0 | 2023-10-26 |
6-bromo-3-iodo-2-methylpyrazolo1,5-apyrimidine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 6-bromo-3-iodo-2-methylpyrazolo1,5-apyrimidine
Recent Advances in the Study of 6-Bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine (CAS: 1600378-80-0)
6-Bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine (CAS: 1600378-80-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have explored its applications in the synthesis of kinase inhibitors, anticancer agents, and other biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.
One of the key areas of interest is the role of 6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent publications have demonstrated the efficacy of derivatives of this compound in inhibiting specific kinase targets, such as JAK2 and CDK4/6, which are relevant to hematologic malignancies and solid tumors, respectively.
In addition to its utility in kinase inhibitor development, 6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine has been investigated for its potential in the design of covalent inhibitors. Covalent inhibitors form irreversible or reversible covalent bonds with their target proteins, offering advantages such as prolonged pharmacodynamic effects and enhanced selectivity. Recent studies have highlighted the compound's reactivity with cysteine residues in the active sites of certain kinases, paving the way for the development of novel covalent inhibitors with improved therapeutic profiles.
Another notable advancement is the use of this compound in the synthesis of PROTACs (Proteolysis Targeting Chimeras). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation, offering a promising strategy for targeting "undruggable" proteins. Researchers have successfully incorporated 6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine into PROTAC designs, demonstrating its potential in degrading oncogenic proteins such as BRD4 and EGFR.
From a synthetic chemistry perspective, recent work has focused on optimizing the scalability and efficiency of producing 6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine. Advances in transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, have enabled the diversification of its core structure, facilitating the rapid generation of libraries of derivatives for biological screening. These methodologies have been instrumental in accelerating structure-activity relationship (SAR) studies and identifying lead compounds with enhanced potency and selectivity.
In conclusion, 6-bromo-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine (CAS: 1600378-80-0) continues to be a valuable scaffold in medicinal chemistry, with recent research underscoring its versatility in drug discovery. Its applications span kinase inhibitor development, covalent inhibitor design, and PROTAC technology, highlighting its broad utility. Future studies are expected to further explore its potential in targeting emerging therapeutic targets and addressing unmet medical needs.
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